MFCD02347848

• IUPAC Name: 6-amino-5-[3-(dimethylamino)propyl]pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile
• InChI: InChI=1S/C14H14N8/c1-21(2)4-3-5-22-13(18)9(6-15)12-14(22)20-11(8-17)10(7-16)19-12/h3-5,18H2,1-2H3
• InChI Key: JBTJTOUYICDBPV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C(=C(C2=NC(=C(N=C21)C#N)C#N)C#N)N
• Molecular Formula: C14H14N8
• Molecular Weight: 294.31 g/mol

Description

MFCD02347848 is a chemical compound with a unique structure and properties that have garnered significant interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD02347848 involves several steps, each requiring specific reaction conditions. The primary synthetic route includes the following steps:

Initial Reaction: The starting materials undergo a reaction under controlled temperature and pressure conditions to form an intermediate compound.

Intermediate Processing: The intermediate compound is then subjected to further reactions, often involving catalysts and specific solvents, to achieve the desired structure of this compound.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to ensure high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and automated systems to maintain consistent quality and efficiency. The process involves:

Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors under optimized conditions.

Continuous Monitoring: The reaction progress is continuously monitored using advanced analytical techniques to ensure the desired product formation.

Purification and Packaging: The final product is purified on a large scale and packaged for distribution.

Chemical Reactions Analysis

Types of Reactions

MFCD02347848 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions involving reducing agents like sodium borohydride or lithium aluminum hydride can convert this compound into reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium, hydrogen peroxide in alkaline medium.

Reduction: Sodium borohydride in methanol, lithium aluminum hydride in ether.

Substitution: Halogenating agents, nucleophiles in polar solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

MFCD02347848 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: this compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which MFCD02347848 exerts its effects involves interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit or activate certain enzymes, affecting metabolic pathways and cellular functions.